Cas no 1394291-45-2 (1-Bromo-3-fluoro-2-methoxy-5-methylbenzene)

• Product Name: 1-Bromo-3-fluoro-2-methoxy-5-methylbenzene
• CAS No: 1394291-45-2
• MF: C₈H₈BrFO
• MW: 219.050925254822
• CID: 4764283
• Update Time: 2023-08-15

1-Bromo-3-fluoro-2-methoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-fluoro-2-methoxy-5-methylbenzene
• Z1244

• Inchi： 1S/C8H8BrFO/c1-5-3-6(9)8(11-2)7(10)4-5/h3-4H,1-2H3
• InChI Key： RYLULHNQORYBDT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 3
• Topological Polar Surface Area: 9.2